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Introduction

4-Nitrophenyl-β-D-galactopyranoside (PNPG) is a widely utilized chromogenic substrate for the

sensitive detection of β-galactosidase activity.[1] The enzymatic hydrolysis of the colorless

PNPG substrate yields D-galactose and 4-nitrophenol. Under alkaline conditions, 4-nitrophenol

is converted to the 4-nitrophenolate ion, which exhibits a distinct yellow color that can be

quantified by measuring its absorbance at approximately 405-420 nm. The rate of 4-nitrophenol

formation is directly proportional to the β-galactosidase activity, providing a simple and reliable

method for enzyme quantification and kinetic analysis. Accurate preparation of the PNPG stock

solution is critical for obtaining reproducible and reliable results in these assays.

Physicochemical and Solubility Data

Proper solvent selection is crucial for preparing a stable and effective PNPG stock solution.

The solubility of 4-Nitrophenyl-β-D-galactopyranoside in various common laboratory solvents is

summarized below.
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Property Value Reference

Molecular Weight 301.25 g/mol [2]

Appearance
White to light yellow crystalline

powder

Storage (Solid) -20°C, protect from light [1]

Solubility

Water ~10 mg/mL [1]

DMSO Soluble

Methanol Soluble

Ethanol
Slightly soluble; soluble in

warm ethanol

Stability and Storage of PNPG Stock Solution

PNPG solutions are susceptible to spontaneous hydrolysis, which can lead to high background

absorbance and inaccurate results.[3][4] Therefore, proper storage is essential to maintain the

integrity of the stock solution.

Recommended Storage: Aliquot the stock solution into single-use volumes and store at

-20°C, protected from light.[5]

Short-term Storage: For frequent use, a solution may be stored at 4°C for a few weeks, but it

is crucial to monitor for any yellow discoloration, which indicates degradation.[6]

Stability Assessment: Before use, especially after prolonged storage, it is recommended to

check for spontaneous degradation. This can be done by incubating a "substrate blank"

(containing all reaction components except the enzyme) under the same assay conditions. A

significant increase in absorbance at 405-420 nm indicates substrate degradation.[3]
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Preparation of a 10 mM 4-Nitrophenyl-β-D-
galactopyranoside (PNPG) Stock Solution in Water
This protocol describes the preparation of a 10 mM aqueous stock solution of PNPG.

Materials:

4-Nitrophenyl-β-D-galactopyranoside (Molecular Weight: 301.25 g/mol )

High-purity, deionized or distilled water

Vortex mixer

Sterile microcentrifuge tubes or vials for aliquoting

Analytical balance

Procedure:

Calculate the required mass of PNPG: To prepare a 10 mM solution, weigh out 3.0125 mg of

PNPG for each mL of water. For example, to prepare 10 mL of a 10 mM stock solution,

weigh out 30.125 mg of PNPG.

Dissolution:

Transfer the weighed PNPG powder to a suitable container (e.g., a 15 mL conical tube).

Add the desired volume of high-purity water.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. Gentle warming may

aid in dissolving the compound.

Storage:

Once the PNPG is completely dissolved, aliquot the solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C and protect them from light.
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Caption: Workflow for the preparation and storage of a 4-Nitrophenyl-β-D-galactopyranoside

(PNPG) stock solution.
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Caption: The enzymatic reaction and color development principle for the β-galactosidase assay

using PNPG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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